1-{4-[(4-methyl-1-piperidinyl)sulfonyl]phenyl}-2,5-pyrrolidinedione

• IUPAC Name: 1-[4-(4-methylpiperidin-1-yl)sulfonylphenyl]pyrrolidine-2,5-dione
• InChI: InChI=1S/C16H20N2O4S/c1-12-8-10-17(11-9-12)23(21,22)14-4-2-13(3-5-14)18-15(19)6-7-16(18)20/h2-5,12H,6-11H2,1H3
• InChI Key: YXGIMUNLDFWENY-UHFFFAOYSA-N
• Canonical SMILES: CC1CCN(CC1)S(=O)(=O)C2=CC=C(C=C2)N3C(=O)CCC3=O
• Molecular Formula: C16H20N2O4S
• Molecular Weight: 336.4 g/mol

Description

1-{4-[(4-methyl-1-piperidinyl)sulfonyl]phenyl}-2,5-pyrrolidinedione, also known as MS-275, is a synthetic compound that belongs to the class of histone deacetylase inhibitors (HDAC inhibitors). HDAC inhibitors are a group of compounds that can modify the activity of enzymes that remove acetyl groups from histones, which are proteins that package DNA in the nucleus of cells. The modification of histone acetylation has been shown to have a significant impact on gene expression and cell differentiation, making HDAC inhibitors a promising tool for the treatment of various diseases, including cancer.

Mechanism of Action

The mechanism of action of 1-{4-[(4-methyl-1-piperidinyl)sulfonyl]phenyl}-2,5-pyrrolidinedione involves the inhibition of HDAC enzymes, which leads to the accumulation of acetylated histones and the activation of gene expression. The activation of certain genes can lead to the induction of cell cycle arrest and apoptosis, as well as the inhibition of angiogenesis and metastasis.
Biochemical and Physiological Effects:
In addition to its anti-cancer effects, 1-{4-[(4-methyl-1-piperidinyl)sulfonyl]phenyl}-2,5-pyrrolidinedione has also been shown to have potential therapeutic applications in other diseases, such as neurological disorders, autoimmune diseases, and viral infections. 1-{4-[(4-methyl-1-piperidinyl)sulfonyl]phenyl}-2,5-pyrrolidinedione has been shown to improve cognitive function in animal models of Alzheimer's disease and to reduce inflammation in animal models of multiple sclerosis. 1-{4-[(4-methyl-1-piperidinyl)sulfonyl]phenyl}-2,5-pyrrolidinedione has also been shown to inhibit the replication of HIV and other viruses.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 1-{4-[(4-methyl-1-piperidinyl)sulfonyl]phenyl}-2,5-pyrrolidinedione in laboratory experiments is its specificity for HDAC enzymes, which allows for the selective modification of histone acetylation and gene expression. However, 1-{4-[(4-methyl-1-piperidinyl)sulfonyl]phenyl}-2,5-pyrrolidinedione also has limitations, such as its low solubility in water and its potential toxicity at high concentrations.

Future Directions

There are several future directions for the study of 1-{4-[(4-methyl-1-piperidinyl)sulfonyl]phenyl}-2,5-pyrrolidinedione and other HDAC inhibitors. One area of research is the development of more potent and selective HDAC inhibitors that can target specific isoforms of HDAC enzymes. Another area of research is the combination of HDAC inhibitors with other anti-cancer agents to enhance their efficacy and reduce toxicity. Additionally, the potential therapeutic applications of HDAC inhibitors in other diseases, such as neurological disorders and viral infections, warrant further investigation.

Synthesis Methods

The synthesis of 1-{4-[(4-methyl-1-piperidinyl)sulfonyl]phenyl}-2,5-pyrrolidinedione involves several steps, starting from commercially available starting materials. The first step involves the reaction of 4-methylbenzenesulfonyl chloride with piperidine to form 4-methyl-1-piperidinylsulfonamide. This intermediate is then reacted with 4-bromophenylacetic acid to form the desired product, 1-{4-[(4-methyl-1-piperidinyl)sulfonyl]phenyl}-2,5-pyrrolidinedione. The overall yield of this synthesis is around 30%.

Scientific Research Applications

1-{4-[(4-methyl-1-piperidinyl)sulfonyl]phenyl}-2,5-pyrrolidinedione has been extensively studied in preclinical and clinical settings for its potential as an anti-cancer agent. It has been shown to induce cell cycle arrest and apoptosis in a variety of cancer cell lines, including leukemia, lymphoma, breast, lung, and colon cancer. 1-{4-[(4-methyl-1-piperidinyl)sulfonyl]phenyl}-2,5-pyrrolidinedione has also been shown to sensitize cancer cells to other anti-cancer agents, such as radiation and chemotherapy.